molecular formula C13H18FNO2 B8356727 Ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate

Ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate

Cat. No.: B8356727
M. Wt: 239.29 g/mol
InChI Key: MRTBDFYYOYCBLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate is a useful research compound. Its molecular formula is C13H18FNO2 and its molecular weight is 239.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18FNO2

Molecular Weight

239.29 g/mol

IUPAC Name

ethyl 3-(dimethylamino)-3-(4-fluorophenyl)propanoate

InChI

InChI=1S/C13H18FNO2/c1-4-17-13(16)9-12(15(2)3)10-5-7-11(14)8-6-10/h5-8,12H,4,9H2,1-3H3

InChI Key

MRTBDFYYOYCBLQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(C1=CC=C(C=C1)F)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cold solution of 4.0 g of 3-dimethylamino-3-(4-fluorophenyl)propionic acid in 75 ml of ethanol was saturated with hydrogen chloride gas. The mixture was heated at reflux for approximately 16 hours and cooled to room temperature. The mixture was concentrated under vacuum and the residue was dissolved in water. The resulting mixture was washed with diethyl ether and the aqueous phase was made basic with 5N sodium hydroxide. The aqueous phase was extracted twice with diethyl ether and the ether extracts were combined, and washed with water, and a saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The organic phase was concentrated under vacuum to provide 2.83 g of ethyl 3-dimethylamino-3-(4-fluorophenyl)propionate as an oil.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
reactant
Reaction Step Three

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